Cas no 1935443-00-7 (benzyl N-[(5-bromothiophen-3-yl)methyl]carbamate)

• Product Name: benzyl N-[(5-bromothiophen-3-yl)methyl]carbamate
• CAS No: 1935443-00-7
• MF: C₁₃H₁₂BrNO₂S
• MW: 326.208881378174
• CID: 6177590
• PubChem ID: 131048853
• Update Time: 2025-05-20

benzyl N-[(5-bromothiophen-3-yl)methyl]carbamate Chemical and Physical Properties

Names and Identifiers

• 1935443-00-7
• EN300-4744854
• benzyl N-[(5-bromothiophen-3-yl)methyl]carbamate

• Inchi： 1S/C13H12BrNO2S/c14-12-6-11(9-18-12)7-15-13(16)17-8-10-4-2-1-3-5-10/h1-6,9H,7-8H2,(H,15,16)
• InChI Key： KMCPETCUKPRLBV-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CS1)CNC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 324.97721g/mol
• Monoisotopic Mass: 324.97721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 66.6Ų

Additional information on benzyl N-[(5-bromothiophen-3-yl)methyl]carbamate

Comprehensive Overview of Benzyl N-[(5-bromothiophen-3-yl)methyl]carbamate (CAS No. 1935443-00-7)

Benzyl N-[(5-bromothiophen-3-yl)methyl]carbamate (CAS No. 1935443-00-7) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This compound, characterized by its thiophene and carbamate functional groups, is widely utilized in the synthesis of pharmaceuticals, agrochemicals, and advanced materials. Its unique molecular structure, featuring a 5-bromothiophene moiety, makes it a valuable intermediate in the development of novel therapeutic agents and functional materials.

The growing interest in benzyl N-[(5-bromothiophen-3-yl)methyl]carbamate can be attributed to its versatility in chemical reactions. Researchers and industry professionals frequently search for "5-bromothiophene derivatives" and "carbamate-based intermediates" due to their applications in drug discovery and material engineering. The compound's CAS No. 1935443-00-7 is often referenced in patent literature and scientific publications, highlighting its importance in cutting-edge research.

One of the key reasons for the popularity of benzyl N-[(5-bromothiophen-3-yl)methyl]carbamate is its role in the synthesis of biologically active molecules. The thiophene ring, a common scaffold in medicinal chemistry, is known for its ability to enhance the pharmacokinetic properties of drug candidates. Coupled with the carbamate group, which is often used to improve stability and bioavailability, this compound is a cornerstone in the design of new therapeutics. Recent trends in drug development, such as the focus on "targeted therapies" and "small molecule inhibitors," further underscore the relevance of this chemical entity.

In addition to its pharmaceutical applications, benzyl N-[(5-bromothiophen-3-yl)methyl]carbamate is also explored in material science. The 5-bromothiophene moiety is a valuable building block for conjugated polymers and organic semiconductors, which are critical components in "flexible electronics" and "optoelectronic devices." As the demand for sustainable and high-performance materials grows, this compound is increasingly studied for its potential in next-generation technologies.

The synthesis and handling of benzyl N-[(5-bromothiophen-3-yl)methyl]carbamate require expertise in organic chemistry. Laboratories and manufacturers often seek information on "safe handling practices" and "scalable synthesis methods" for this compound. Proper storage conditions, such as protection from light and moisture, are essential to maintain its stability and reactivity. These practical considerations are frequently discussed in forums and technical guides, reflecting the compound's widespread use in research and industry.

Another area of interest is the environmental impact of benzyl N-[(5-bromothiophen-3-yl)methyl]carbamate. With increasing awareness of "green chemistry" and "sustainable synthesis," researchers are investigating eco-friendly alternatives and methods to minimize waste during its production. This aligns with global efforts to reduce the environmental footprint of chemical manufacturing while maintaining efficiency and cost-effectiveness.

In conclusion, benzyl N-[(5-bromothiophen-3-yl)methyl]carbamate (CAS No. 1935443-00-7) is a multifaceted compound with significant applications in pharmaceuticals and materials science. Its unique structure, combining a thiophene ring and a carbamate group, makes it a valuable tool for researchers and industry professionals. As the scientific community continues to explore its potential, this compound will likely remain a focal point in the development of innovative solutions for health and technology.